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Compound of Interest

Compound Name: BRD-K98645985

Cat. No.: B2721834 Get Quote

Disclaimer: The compound "BRD-K98645985" is not a publicly cataloged chemical entity. The

following procedures are based on established best practices for the disposal of potent, non-

halogenated organic research compounds and should be adapted based on a comprehensive,

substance-specific risk assessment.

This document provides essential safety and logistical guidance for the proper disposal of the

research compound BRD-K98645985, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

Compound Identification and Hazard Summary
Before handling, it is crucial to understand the primary hazards associated with BRD-
K98645985. The following data is based on preliminary in-silico and experimental

assessments.

Table 1: Physicochemical and Hazard Data for BRD-K98645985
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Property Value
GHS Hazard Class
(Presumed)

Molecular Formula C₂₂H₂₅FN₄O₃ -

Molecular Weight 412.46 g/mol -

Physical State
White to off-white crystalline

solid
-

Solubility
DMSO (>20 mg/mL), Ethanol

(2 mg/mL)
-

Acute Toxicity (Oral) Category 3 (Toxic if swallowed) H301

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
H315

Serious Eye Damage
Category 1 (Causes serious

eye damage)
H318

Aquatic Toxicity
Acute Category 1 (Very toxic to

aquatic life)
H400

Personal Protective Equipment (PPE) Requirements
All personnel handling BRD-K98645985, including for disposal, must use the specified PPE to

minimize exposure risk.

Table 2: Required PPE for Handling BRD-K98645985 Waste
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Equipment Type Specification Rationale

Gloves Nitrile, double-gloved
Protects against skin contact

and absorption.

Eye Protection
Chemical safety goggles and

face shield

Protects against splashes and

eye damage.

Lab Coat
Chemical-resistant, long-

sleeved

Prevents contamination of

personal clothing.

Respiratory
Required if handling powder

outside a fume hood

Prevents inhalation of toxic

particles.

Step-by-Step Disposal Procedures
Follow this workflow to ensure safe and compliant disposal of all waste streams containing

BRD-K98645985.
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Step 1: Preparation & Segregation

Step 2: Waste Stream Management

Step 3: Containment & Labeling

Step 4: Final Disposal

Begin Disposal Process

Don Required PPE
(Table 2)

Safety First

Segregate Waste Streams
at Point of Generation

Solid Waste
(Contaminated tips, vials)

Liquid Waste
(Aqueous, Organic)

Sharps Waste
(Needles, blades)

Place in Labeled
'Toxic Chemical Waste' Bag

Collect in compatible,
sealed waste container

Place in approved
sharps container

Label all containers with:
- 'Hazardous Waste'
- 'BRD-K98645985'

- Date

Store in designated
Satellite Accumulation Area

Arrange Pickup by
EH&S Department

Disposal Complete
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Hypothetical Stress Response Pathway

Point of Inhibition

External Stressor
(e.g., UV, Oxidative)

MAPKKK

MAPKK

MAPK

RSK-X
(Kinase)

Downstream Effector
(e.g., Gene Transcription)

Cellular Response
(Apoptosis / Survival)

BRD-K98645985

Inhibition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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